Cas no 2092048-68-3 (6-Bromo-3-(difluoromethyl)-7-methyl-imidazo[1,2-a]pyridine)
6-Bromo-3-(difluoromethyl)-7-methyl-imidazo[1,2-a]pyridine Chemical and Physical Properties
Names and Identifiers
-
- 6-Bromo-3-(difluoromethyl)-7-methyl-imidazo[1,2-a]pyridine
- Imidazo[1,2-a]pyridine, 6-bromo-3-(difluoromethyl)-7-methyl-
-
- Inchi: 1S/C9H7BrF2N2/c1-5-2-8-13-3-7(9(11)12)14(8)4-6(5)10/h2-4,9H,1H3
- InChI Key: WHGYRYGJBPSWLS-UHFFFAOYSA-N
- SMILES: C12=NC=C(C(F)F)N1C=C(Br)C(C)=C2
6-Bromo-3-(difluoromethyl)-7-methyl-imidazo[1,2-a]pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | PC520152-1g |
6-Bromo-3-(difluoromethyl)-7-methyl-imidazo[1,2-a]pyridine |
2092048-68-3 | 1g |
£2192.00 | 2023-09-01 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1589587-1g |
6-Bromo-3-(difluoromethyl)-7-methylimidazo[1,2-a]pyridine |
2092048-68-3 | 98% | 1g |
¥31466 | 2023-03-11 |
6-Bromo-3-(difluoromethyl)-7-methyl-imidazo[1,2-a]pyridine Related Literature
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
Additional information on 6-Bromo-3-(difluoromethyl)-7-methyl-imidazo[1,2-a]pyridine
Comprehensive Overview of 6-Bromo-3-(difluoromethyl)-7-methyl-imidazo[1,2-a]pyridine (CAS No. 2092048-68-3)
The compound 6-Bromo-3-(difluoromethyl)-7-methyl-imidazo[1,2-a]pyridine (CAS No. 2092048-68-3) is a highly specialized heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the imidazo[1,2-a]pyridine core, bromine substitution, and difluoromethyl group, make it a valuable intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for novel small-molecule inhibitors and kinase-targeted therapies.
In recent years, the imidazo[1,2-a]pyridine scaffold has emerged as a privileged structure in medicinal chemistry due to its versatility in binding to various biological targets. The presence of a bromine atom at the 6-position enhances the compound's reactivity, enabling further functionalization through cross-coupling reactions like Suzuki-Miyaura or Buchwald-Hartwig couplings. Meanwhile, the difluoromethyl group is known to improve metabolic stability and bioavailability, aligning with the pharmaceutical industry's focus on optimized ADME properties.
From a synthetic perspective, 6-Bromo-3-(difluoromethyl)-7-methyl-imidazo[1,2-a]pyridine serves as a critical building block for constructing more complex molecules. Its utility is underscored by the growing interest in fragment-based drug design and late-stage diversification strategies. The compound's methyl group at the 7-position further fine-tunes its electronic and steric properties, making it adaptable to diverse chemical transformations.
The agrochemical sector also explores derivatives of this compound for developing next-generation crop protection agents. With increasing global emphasis on sustainable agriculture, researchers are investigating its potential as a precursor for environmentally friendly pesticides. The difluoromethyl moiety, in particular, is associated with enhanced pesticidal activity and reduced environmental persistence, addressing key concerns in modern agrochemical design.
Analytical characterization of CAS No. 2092048-68-3 typically involves advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods confirm its structural integrity and purity, which are crucial for reproducibility in research. The compound's stability under various conditions is another area of investigation, especially for industrial-scale applications requiring long-term storage solutions.
Market trends indicate rising demand for custom synthesis and contract research services involving this compound, driven by pharmaceutical companies outsourcing early-stage R&D. Additionally, its relevance to cancer research and neurodegenerative disease studies has sparked collaborations between academia and industry. Online searches for "imidazo[1,2-a]pyridine derivatives" and "brominated heterocycles" reflect this growing interest, with many queries focusing on synthetic protocols and biological activity data.
In conclusion, 6-Bromo-3-(difluoromethyl)-7-methyl-imidazo[1,2-a]pyridine represents a multifaceted tool for modern chemical research. Its applications span from drug discovery to agrochemical innovation, supported by its modular reactivity and compatibility with green chemistry principles. As scientific inquiries into targeted therapies and sustainable chemistry expand, this compound is poised to remain a cornerstone in the development of next-generation bioactive molecules.
2092048-68-3 (6-Bromo-3-(difluoromethyl)-7-methyl-imidazo[1,2-a]pyridine) Related Products
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)